Cas no 96795-43-6 (Benzonitrile, 4-(dipropylamino)-)

• Product Name: Benzonitrile, 4-(dipropylamino)-
• CAS No: 96795-43-6
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 751300
• PubChem ID: 289710
• Update Time: 2025-04-19

Benzonitrile, 4-(dipropylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(dipropylamino)-
• 4-(dipropylamino)Benzonitrile
• FT-0735637
• NSC-151913
• DTXSID10302567
• SCHEMBL151232
• NSC151913
• AKOS000217876
• 96795-43-6

• Inchi： 1S/C13H18N2/c1-3-9-15(10-4-2)13-7-5-12(11-14)6-8-13/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： PYBOHBWNACIEDV-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)(CCC)CCC

Computed Properties

• Exact Mass: 202.147
• Monoisotopic Mass: 202.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27Ų